Cas no 906749-80-2 (Butanoic acid, 2,2-bis(hydroxymethyl)-, ethyl ester)

• Product Name: Butanoic acid, 2,2-bis(hydroxymethyl)-, ethyl ester
• CAS No: 906749-80-2
• MF: C₈H₁₆O₄
• MW: 176.210243225098
• CID: 788489
• PubChem ID: 58344856
• Update Time: 2025-04-19

Butanoic acid, 2,2-bis(hydroxymethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,2-bis(hydroxymethyl)-, ethyl ester
• ethyl 2,2-bis(hydroxymethyl)butanoate
• SCHEMBL5000137
• DTXSID60729124
• 906749-80-2

• Inchi： 1S/C8H16O4/c1-3-8(5-9,6-10)7(11)12-4-2/h9-10H,3-6H2,1-2H3
• InChI Key： WHBCVAVNPGLQKQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CO)(CO)CC)=O

Computed Properties

• Exact Mass: 176.10485899g/mol
• Monoisotopic Mass: 176.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.8Ų